Cas no 139071-41-3 (Benzenehexanoic acid, 2,4,5-tricyano-, 2-hydroxyethyl ester)

Benzenehexanoic acid, 2,4,5-tricyano-, 2-hydroxyethyl ester structure
139071-41-3 structure
Product Name:Benzenehexanoic acid, 2,4,5-tricyano-, 2-hydroxyethyl ester
CAS No:139071-41-3
MF:C17H17N3O3
MW:311.335183858871
CID:1259733
Update Time:2024-08-03

Benzenehexanoic acid, 2,4,5-tricyano-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenehexanoic acid, 2,4,5-tricyano-, 2-hydroxyethyl ester
    • 2-Hydroxyethyl 6-(2,4,5-tricyanophenyl)hexanoate
    • Inchi: 1S/C17H17N3O3/c18-10-14-9-16(12-20)15(11-19)8-13(14)4-2-1-3-5-17(22)23-7-6-21/h8-9,21H,1-7H2
    • InChI Key: CBWIOZKTLBDKRH-UHFFFAOYSA-N
    • SMILES: C1(CCCCCC(OCCO)=O)=CC(C#N)=C(C#N)C=C1C#N

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 560.2±50.0 °C(Predicted)
  • pka: 13.90±0.10(Predicted)
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